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Compound of Interest

Compound Name: 3-Nitrosalicylic acid

Cat. No.: B120594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of 2-Hydroxy-3-nitrobenzoic acid (also known as 3-Nitrosalicylic acid). The

information is curated for researchers, scientists, and professionals in the field of drug

development, with a focus on presenting clear, actionable data and methodologies.

Chemical Identity and Properties
2-Hydroxy-3-nitrobenzoic acid is an aromatic compound and a nitrated derivative of salicylic

acid.[1] Its chemical structure and fundamental properties are summarized below.

Table 1: General and Physical Properties of 2-Hydroxy-3-nitrobenzoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b120594?utm_src=pdf-interest
https://www.benchchem.com/product/b120594?utm_src=pdf-body
https://www.drugfuture.com/chemdata/3-Nitrosalicylic-Acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name 2-Hydroxy-3-nitrobenzoic acid [2]

Synonyms
3-Nitrosalicylic acid, Salicylic

acid, 3-nitro-
[2]

CAS Number 85-38-1 [2]

Molecular Formula C₇H₅NO₅ [2]

Molecular Weight 183.12 g/mol [1][2]

Appearance Yellowish crystals or powder [1]

Melting Point 142-147 °C

Boiling Point
389 °C at 760 mmHg

(Predicted)

Density 1.631 g/cm³ (Predicted)

pKa 2.07±0.10 (Predicted)

Table 2: Solubility and Spectral Data

Property Description Source(s)

Solubility

Slightly soluble in water; freely

soluble in alcohol, benzene,

chloroform, and ether.

[1]

¹H NMR Spectroscopy Spectra available. [3]

¹³C NMR Spectroscopy Spectra available. [4][5]

Infrared (IR) Spectroscopy Data available.

Mass Spectrometry Data available. [2]

Experimental Protocols
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Detailed methodologies for the synthesis, purification, and analysis of 2-Hydroxy-3-nitrobenzoic

acid are crucial for its application in research and development.

A common method for the synthesis of 2-Hydroxy-3-nitrobenzoic acid is the nitration of salicylic

acid.[1]

Protocol:

Reaction Setup: In a reaction vessel, combine 100 g of salicylic acid and 130 g of sodium

nitrite with 150 ml of water.[6]

Addition of Sulfuric Acid: Slowly add 1200 ml of sulfuric acid (d=1.52 g/ml) to the mixture

while maintaining the temperature between 10-15°C.[6]

Reaction Progression: After the addition is complete, continue stirring for 4 hours at the

same temperature.[6]

Heating: Warm the reaction mixture to 50°C and allow it to stand until the evolution of nitrous

fumes ceases.[6] Subsequently, heat the mixture on a water bath.[6]

Crystallization and Isolation: Upon cooling, crystals of 3-nitrosalicylic acid will precipitate.

[6] Collect the crystals by filtration and wash them with water.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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